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Compound Name: TAK-828F

Cat. No.: B15542921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAK-828F is a potent and selective inverse agonist of the retinoic acid-related orphan receptor

gamma t (RORγt). RORγt is a master transcription factor that drives the differentiation of T

helper 17 (Th17) cells, which are key mediators of inflammation in several autoimmune

diseases, including inflammatory bowel disease (IBD). By inhibiting RORγt, TAK-828F
effectively suppresses the Th17 pathway, leading to a reduction in pro-inflammatory cytokines

such as IL-17A and IL-17F. These application notes provide a comprehensive overview of the

use of TAK-828F in preclinical mouse models of colitis, including detailed protocols, dosage

information, and the underlying signaling pathway.
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Parameter Details Reference

Compound TAK-828F [1][2][3]

Mouse Model
Activated T Cell Transfer

Model of Colitis
[1]

Dosage 1 and 3 mg/kg [1][2]

Administration Route Oral [1][2][3]

Frequency
Twice a day (b.i.d) has been

reported to be effective.[1]
[1]

Vehicle

While the specific vehicle used

in the primary literature is not

explicitly stated, a common

vehicle for oral gavage of small

molecules in mice is 0.5%

methylcellulose in water.

General Knowledge

Table 2: Efficacy of TAK-828F in Mouse Colitis Model
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Efficacy Endpoint Observation Reference

Inhibition of Colitis Progression

TAK-828F at 1 and 3 mg/kg

strongly protected against the

progression of colitis.[1]

[1]

Reduction of Th17 and Th1/17

Cells

A dose-dependent decrease in

the population of Th17 and

Th1/17 cells was observed in

the mesenteric lymph nodes.

[1]

[1]

Modulation of Cytokine mRNA

Expression

- Decreased colonic mRNA

expression of Th17 signature

cytokines, IL-17A and IL-17F.

[1] - Increased colonic mRNA

expression of the anti-

inflammatory cytokine, IL-10.

[1]

[1]

Improvement of Intestinal

Barrier Function

Recovery of gene expression

for zonula occludens-1 (ZO-1)

and mucin 2 (Muc2), which are

crucial for intestinal barrier

integrity.[1]

[1]

Therapeutic Efficacy

In a therapeutic setting, TAK-

828F lessened disease

severity compared to vehicle

control.[1]

[1]

Signaling Pathway
The diagram below illustrates the signaling pathway targeted by TAK-828F. In colitis, the IL-

23/Th17 axis plays a pathogenic role. Naive T cells, under the influence of cytokines like IL-6

and TGF-β, differentiate into Th17 cells. This differentiation is critically dependent on the

activation of the transcription factor RORγt. RORγt then drives the expression of pro-

inflammatory cytokines, including IL-17A and IL-17F, which contribute to the inflammation and

tissue damage seen in colitis. TAK-828F, as a RORγt inverse agonist, binds to RORγt and
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inhibits its transcriptional activity, thereby blocking Th17 differentiation and the subsequent

inflammatory cascade.

TAK-828F Mechanism of Action in Th17 Differentiation
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Caption: TAK-828F inhibits RORγt, blocking Th17 cell differentiation and pro-inflammatory

cytokine production.

Experimental Protocols
Activated T Cell Transfer Model of Colitis
This model is widely used to study T cell-mediated intestinal inflammation that recapitulates

many features of human IBD.

Materials:

Donor mice (e.g., C57BL/6)

Recipient immunodeficient mice (e.g., RAG1-/- or SCID)

Complete RPMI-1640 medium

Fetal Bovine Serum (FBS)

Antibodies for cell sorting (e.g., anti-CD4, anti-CD45RB)

Magnetic-activated cell sorting (MACS) columns or a fluorescence-activated cell sorter

(FACS)

Sterile phosphate-buffered saline (PBS)

Sterile syringes and needles

Protocol:

Isolation of Splenocytes:

Euthanize donor mice and aseptically harvest spleens.

Prepare a single-cell suspension by gently mashing the spleens through a 70 µm cell

strainer into a petri dish containing cold PBS.
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Transfer the cell suspension to a 50 mL conical tube and centrifuge at 300 x g for 10

minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in red blood cell lysis buffer.

Incubate for 5 minutes at room temperature.

Add PBS to stop the lysis and centrifuge again.

Resuspend the splenocyte pellet in PBS.

Purification of Naive CD4+ T Cells:

Enrich for CD4+ T cells from the splenocyte suspension using a CD4+ T cell isolation kit

(negative selection is recommended) according to the manufacturer's instructions.

Stain the enriched CD4+ T cells with fluorescently labeled antibodies against CD4 and

CD45RB.

Isolate the naive T cell population (CD4+CD45RBhigh) using a FACS sorter. The top 40%

of CD45RB-staining cells are typically collected.

Adoptive Transfer:

Wash the sorted CD4+CD45RBhigh T cells with sterile PBS.

Resuspend the cells in sterile PBS at a concentration of 2.5 x 10^6 cells/mL.

Inject each recipient mouse intraperitoneally with 0.2 mL of the cell suspension (5 x 10^5

cells per mouse).

Monitoring of Colitis:

Monitor the mice weekly for signs of colitis, including weight loss, hunched posture, ruffled

fur, and diarrhea.

Colitis typically develops within 3-8 weeks after T cell transfer.

Preparation and Administration of TAK-828F
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Materials:

TAK-828F

Vehicle (e.g., 0.5% w/v methylcellulose in sterile water)

Oral gavage needles

Sterile tubes

Vortex mixer

Analytical balance

Protocol:

Preparation of Dosing Solution (Example for a 1 mg/kg dose in a 20g mouse):

The dosing volume for oral gavage in mice is typically 10 mL/kg. For a 20g mouse, this

would be 0.2 mL.

To achieve a 1 mg/kg dose, the concentration of the dosing solution needs to be 0.1

mg/mL (1 mg/kg / 10 mL/kg).

Prepare a stock solution of 0.5% methylcellulose in sterile water. This may require heating

and stirring to fully dissolve. Allow the solution to cool to room temperature.

Weigh the required amount of TAK-828F. For example, to prepare 10 mL of a 0.1 mg/mL

solution, weigh 1 mg of TAK-828F.

Add the TAK-828F powder to a sterile tube.

Add a small amount of the 0.5% methylcellulose vehicle to the tube and vortex thoroughly

to create a uniform suspension.

Gradually add the remaining vehicle to reach the final volume (10 mL in this example)

while continuing to vortex to ensure a homogenous suspension.
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Note: It is crucial to maintain the suspension's homogeneity during dosing. Vortex the

solution immediately before each administration.

Oral Administration:

Administer the prepared TAK-828F suspension to the mice via oral gavage using a

proper-sized gavage needle.

For a twice-daily (b.i.d.) dosing regimen, administer the doses approximately 12 hours

apart.

The control group should receive the vehicle only (e.g., 0.5% methylcellulose in water) at

the same volume and frequency.

Experimental Workflow
The following diagram outlines the typical experimental workflow for evaluating the efficacy of

TAK-828F in the T cell transfer model of colitis.
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Phase 1: Colitis Induction

Phase 2: Treatment

Phase 3: Endpoint Analysis
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Caption: Experimental workflow for testing TAK-828F in a mouse model of colitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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